Cas no 6840-21-7 (imidazo1,2-apyrimidine Hydrochloride)

• Product Name: imidazo1,2-apyrimidine Hydrochloride
• CAS No: 6840-21-7
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• CID: 1028384
• PubChem ID: 71711083
• Update Time: 2025-04-23

imidazo1,2-apyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine hydrochloride
• imidazo[1,2-a]pyrimidine;hydrochloride
• DTXSID20856768
• CS-0096379
• Imidazo[1,2-a]pyrimidine HCl
• MFCD22416527
• A915321
• AKOS022172540
• CS-16375
• 6840-21-7
• Imidazo[1,2-a]pyrimidine--hydrogen chloride (1/1)
• F52715
• Imidazo[1,2-a]pyrimidinehydrochloride
• imidazo1,2-apyrimidine Hydrochloride

• MDL： MFCD22416527
• Inchi： 1S/C6H5N3.ClH/c1-2-7-6-8-3-5-9(6)4-1;/h1-5H;1H
• InChI Key： TXKNRRNMYNYBKN-UHFFFAOYSA-N
• SMILES： Cl.N12C=CC=NC1=NC=C2

Computed Properties

• Exact Mass: 155.0250249g/mol
• Monoisotopic Mass: 155.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Melting Point: 242-249°C

imidazo1,2-apyrimidine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on imidazo1,2-apyrimidine Hydrochloride

Imidazo[1,2-a]pyrimidine Hydrochloride: A Comprehensive Overview

Imidazo[1,2-a]pyrimidine hydrochloride (CAS No. 6840-21-7) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrimidines, which are known for their unique structural features and diverse biological activities. The imidazo[1,2-a]pyrimidine core structure is characterized by a fused bicyclic system consisting of an imidazole ring and a pyrimidine ring, making it a versatile scaffold for various chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of imidazo[1,2-a]pyrimidine hydrochloride and its derivatives. Researchers have employed methodologies such as the Hantzsch dihydropyridine synthesis, tandem cyclization reactions, and microwave-assisted synthesis to optimize the production of this compound. These techniques not only enhance the yield but also improve the purity of the final product, which is crucial for its application in pharmaceutical research.

The biological activity of imidazo[1,2-a]pyrimidine hydrochloride has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, including kinase inhibition and receptor binding. For instance, a 2023 study published in *Nature Communications* highlighted its ability to inhibit protein kinase C (PKC), a key enzyme involved in signal transduction processes. This finding underscores its potential as a lead compound for developing novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, imidazo[1,2-a]pyrimidine hydrochloride has also been explored for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. A 2023 paper in *Advanced Materials* reported on the use of this compound as a building block for constructing highly efficient organic light-emitting diodes (OLEDs). The study revealed that the incorporation of imidazo[1,2-a]pyrimidine derivatives significantly enhanced the device's luminous efficiency and operational stability.

The development of imidazo[1,2-a]pyrimidine hydrochloride derivatives has also opened new avenues for drug delivery systems. Researchers have successfully synthesized nanoparticles loaded with this compound to improve its bioavailability and targeted delivery capabilities. A 2023 article in *Biomaterials Science* detailed the use of polymeric nanoparticles encapsulating imidazo[1,2-a]pyrimidine hydrochloride for sustained drug release in cancer therapy. The results indicated enhanced tumor accumulation and reduced systemic toxicity compared to conventional delivery methods.

Furthermore, computational chemistry has played a pivotal role in understanding the molecular interactions of imidazo[1,2-a]pyrimidine hydrochloride. Molecular docking studies have provided insights into its binding affinities with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. These computational models have guided medicinal chemists in designing more potent and selective analogs of this compound.

Despite its promising potential, challenges remain in translating imidazo[1,2-a]pyrimidine hydrochloride into clinical practice. Issues such as scalability of synthesis, regulatory approval processes, and long-term safety profiles need to be addressed before it can be widely adopted as a therapeutic agent. Collaborative efforts between academia and industry are essential to overcome these barriers and accelerate its progression through clinical trials.

In conclusion, imidazo[1,2-a]pyrimidine hydrochloride (CAS No. 6840-21-7) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmacology, materials science, and drug delivery systems highlight its significance as a multifaceted compound. As research continues to uncover new dimensions of its utility, imidazo[1,2-a]pyrimidine hydrochloride is poised to make substantial contributions to both scientific advancement and therapeutic innovation.